(4-Nitrophenyl)methyl (2R,6R,7R)-3-methylidene-5,8-dioxo-7-[(2-phenoxyacetyl)amino]-5lambda4-thia-1-azabicyclo[4.2.0]octane-2-carboxylate
(4-Nitrophenyl)methyl (2R,6R,7R)-3-methylidene-5,8-dioxo-7-[(2-phenoxyacetyl)amino]-5lambda4-thia-1-azabicyclo[4.2.0]octane-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
60771-27-9
VCID:
VC0180945
InChI:
InChI=1S/C23H21N3O8S/c1-14-13-35(32)22-19(24-18(27)12-33-17-5-3-2-4-6-17)21(28)25(22)20(14)23(29)34-11-15-7-9-16(10-8-15)26(30)31/h2-10,19-20,22H,1,11-13H2,(H,24,27)
SMILES:
C=C1CS(=O)C2C(C(=O)N2C1C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)COC4=CC=CC=C4
Molecular Formula:
C23H21N3O8S
Molecular Weight:
499.5 g/mol
(4-Nitrophenyl)methyl (2R,6R,7R)-3-methylidene-5,8-dioxo-7-[(2-phenoxyacetyl)amino]-5lambda4-thia-1-azabicyclo[4.2.0]octane-2-carboxylate
CAS No.: 60771-27-9
Main Products
VCID: VC0180945
Molecular Formula: C23H21N3O8S
Molecular Weight: 499.5 g/mol
![(4-Nitrophenyl)methyl (2R,6R,7R)-3-methylidene-5,8-dioxo-7-[(2-phenoxyacetyl)amino]-5lambda4-thia-1-azabicyclo[4.2.0]octane-2-carboxylate - 60771-27-9](/images/no_structure.jpg)
| CAS No. | 60771-27-9 |
|---|---|
| Product Name | (4-Nitrophenyl)methyl (2R,6R,7R)-3-methylidene-5,8-dioxo-7-[(2-phenoxyacetyl)amino]-5lambda4-thia-1-azabicyclo[4.2.0]octane-2-carboxylate |
| Molecular Formula | C23H21N3O8S |
| Molecular Weight | 499.5 g/mol |
| IUPAC Name | (4-nitrophenyl)methyl 3-methylidene-5,8-dioxo-7-[(2-phenoxyacetyl)amino]-5λ4-thia-1-azabicyclo[4.2.0]octane-2-carboxylate |
| Standard InChI | InChI=1S/C23H21N3O8S/c1-14-13-35(32)22-19(24-18(27)12-33-17-5-3-2-4-6-17)21(28)25(22)20(14)23(29)34-11-15-7-9-16(10-8-15)26(30)31/h2-10,19-20,22H,1,11-13H2,(H,24,27) |
| Standard InChIKey | HBKWKOGDTHDLLR-UHFFFAOYSA-N |
| Isomeric SMILES | C=C1CS(=O)[C@@H]2[C@@H](C(=O)N2[C@H]1C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)COC4=CC=CC=C4 |
| SMILES | C=C1CS(=O)C2C(C(=O)N2C1C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)COC4=CC=CC=C4 |
| Canonical SMILES | C=C1CS(=O)C2C(C(=O)N2C1C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)COC4=CC=CC=C4 |
| PubChem Compound | 108511 |
| Last Modified | Nov 11 2021 |
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